Cas no 1272743-55-1 ((3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol)
(3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol
- AKOS006371542
- (3S)-3-AMINO-3-(2-METHYL(1,3-THIAZOL-4-YL))PROPAN-1-OL
- EN300-1164923
- 1272743-55-1
-
- Inchi: 1S/C7H12N2OS/c1-5-9-7(4-11-5)6(8)2-3-10/h4,6,10H,2-3,8H2,1H3/t6-/m0/s1
- InChI Key: ZJVNOYIVXWARJC-LURJTMIESA-N
- SMILES: S1C(C)=NC(=C1)[C@H](CCO)N
Computed Properties
- Exact Mass: 172.06703418g/mol
- Monoisotopic Mass: 172.06703418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 87.4Ų
(3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1164923-0.05g |
(3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol |
1272743-55-1 | 0.05g |
$1368.0 | 2023-06-08 | ||
| Enamine | EN300-1164923-0.1g |
(3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol |
1272743-55-1 | 0.1g |
$1433.0 | 2023-06-08 | ||
| Enamine | EN300-1164923-0.25g |
(3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol |
1272743-55-1 | 0.25g |
$1498.0 | 2023-06-08 | ||
| Enamine | EN300-1164923-0.5g |
(3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol |
1272743-55-1 | 0.5g |
$1563.0 | 2023-06-08 | ||
| Enamine | EN300-1164923-1.0g |
(3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol |
1272743-55-1 | 1g |
$1629.0 | 2023-06-08 | ||
| Enamine | EN300-1164923-2.5g |
(3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol |
1272743-55-1 | 2.5g |
$3191.0 | 2023-06-08 | ||
| Enamine | EN300-1164923-5.0g |
(3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol |
1272743-55-1 | 5g |
$4722.0 | 2023-06-08 | ||
| Enamine | EN300-1164923-10.0g |
(3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol |
1272743-55-1 | 10g |
$7004.0 | 2023-06-08 | ||
| Enamine | EN300-1164923-50mg |
(3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol |
1272743-55-1 | 50mg |
$1247.0 | 2023-10-03 | ||
| Enamine | EN300-1164923-100mg |
(3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol |
1272743-55-1 | 100mg |
$1307.0 | 2023-10-03 |
(3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol
Compound CAS No. 1272743-55-1: (3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol
The compound with CAS No. 1272743-55-1, known as (3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the third carbon atom, which imparts a specific stereochemistry to the molecule. The presence of a thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, adds complexity to its molecular architecture and contributes to its diverse chemical properties.
Recent studies have highlighted the potential of (3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol in various applications, particularly in the development of novel therapeutic agents. The amino group and hydroxyl group present in the molecule provide functional diversity, enabling it to participate in a wide range of chemical reactions. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including those with potential anti-inflammatory and antioxidant properties.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring. The thiazole moiety is synthesized through a condensation reaction involving an aldehyde or ketone with an amine and sulfur source. Subsequent steps involve the introduction of the amino and hydroxyl groups at specific positions to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis techniques have enabled the selective formation of the (S)-enantiomer, which is crucial for its biological activity.
One of the most promising applications of (3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol is in drug discovery. Its ability to act as a chiral building block makes it invaluable in constructing complex molecules with specific pharmacokinetic profiles. For instance, studies have demonstrated its utility in the synthesis of beta-lactam antibiotics, where its stereochemistry plays a critical role in determining drug efficacy and selectivity.
In addition to its role in drug development, this compound has also been investigated for its potential in catalysis. The thiazole ring's ability to coordinate with metal ions has led to its use as a ligand in transition metal-catalyzed reactions. Recent research has focused on optimizing these catalytic systems to enhance reaction efficiency and selectivity, opening new avenues for sustainable chemical synthesis.
The biological activity of (3S)-3-Amino-3-(2-methyl-thiazolium)propanol has been extensively studied, particularly its effects on cellular signaling pathways. Experimental data suggest that it may modulate key enzymes involved in inflammation and oxidative stress, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.
Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying its bioactivity and explore novel synthetic strategies for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinically relevant therapies.
1272743-55-1 ((3S)-3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)